molecular formula C15H12F2N2O2 B4674863 N-(2-fluorophenyl)-N'-(3-fluorophenyl)malonamide

N-(2-fluorophenyl)-N'-(3-fluorophenyl)malonamide

Cat. No. B4674863
M. Wt: 290.26 g/mol
InChI Key: JSTIDAQLAMBJRS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-fluorophenyl)-N'-(3-fluorophenyl)malonamide, also known as FMA-1, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. FMA-1 is a malonamide derivative that has shown promise in various studies for its ability to inhibit certain enzymes and modulate cellular processes.

Mechanism of Action

The mechanism of action of N-(2-fluorophenyl)-N'-(3-fluorophenyl)malonamide involves its ability to inhibit certain enzymes and modulate cellular processes. N-(2-fluorophenyl)-N'-(3-fluorophenyl)malonamide has been shown to inhibit the activity of CAIX and 5-LOX, as well as modulate the activity of certain ion channels in the brain. By inhibiting these enzymes and modulating cellular processes, N-(2-fluorophenyl)-N'-(3-fluorophenyl)malonamide has the potential to impact various diseases and conditions.
Biochemical and Physiological Effects:
N-(2-fluorophenyl)-N'-(3-fluorophenyl)malonamide has been shown to have various biochemical and physiological effects in scientific research. In cancer research, N-(2-fluorophenyl)-N'-(3-fluorophenyl)malonamide has been shown to inhibit the growth and metastasis of solid tumors by inhibiting the activity of CAIX. N-(2-fluorophenyl)-N'-(3-fluorophenyl)malonamide has also been shown to have anti-inflammatory effects by inhibiting the activity of 5-LOX, which reduces the production of inflammatory mediators. Additionally, N-(2-fluorophenyl)-N'-(3-fluorophenyl)malonamide has been shown to modulate the activity of certain ion channels in the brain, which may have neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-fluorophenyl)-N'-(3-fluorophenyl)malonamide in lab experiments is its high purity, which allows for accurate and precise measurements. Additionally, N-(2-fluorophenyl)-N'-(3-fluorophenyl)malonamide has been shown to have potent inhibitory effects on certain enzymes, making it a useful tool in studying their functions. However, one limitation of using N-(2-fluorophenyl)-N'-(3-fluorophenyl)malonamide is its relatively high cost compared to other compounds, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(2-fluorophenyl)-N'-(3-fluorophenyl)malonamide. One area of interest is its potential as a therapeutic agent in cancer treatment, as its ability to inhibit CAIX may make it a promising candidate for targeting solid tumors. Additionally, further research is needed to fully understand the mechanism of action of N-(2-fluorophenyl)-N'-(3-fluorophenyl)malonamide and its effects on cellular processes. Finally, there is potential for N-(2-fluorophenyl)-N'-(3-fluorophenyl)malonamide to be used in combination with other compounds to enhance its therapeutic effects.

Scientific Research Applications

N-(2-fluorophenyl)-N'-(3-fluorophenyl)malonamide has been studied for its potential as a therapeutic agent in various fields of research, including cancer, inflammation, and neurodegenerative diseases. In cancer research, N-(2-fluorophenyl)-N'-(3-fluorophenyl)malonamide has been shown to inhibit the activity of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in many solid tumors and contributes to tumor growth and metastasis. N-(2-fluorophenyl)-N'-(3-fluorophenyl)malonamide has also been studied for its anti-inflammatory properties, as it has been shown to inhibit the activity of the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of inflammatory mediators. Additionally, N-(2-fluorophenyl)-N'-(3-fluorophenyl)malonamide has been investigated for its potential as a neuroprotective agent, as it has been shown to modulate the activity of certain ion channels in the brain.

properties

IUPAC Name

N'-(2-fluorophenyl)-N-(3-fluorophenyl)propanediamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H12F2N2O2/c16-10-4-3-5-11(8-10)18-14(20)9-15(21)19-13-7-2-1-6-12(13)17/h1-8H,9H2,(H,18,20)(H,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JSTIDAQLAMBJRS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)NC(=O)CC(=O)NC2=CC(=CC=C2)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H12F2N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

290.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N'-(2-fluorophenyl)-N-(3-fluorophenyl)propanediamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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